Cas no 1213931-75-9 ((2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol
• CAS No: 1213931-75-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5591576
• PubChem ID: 66513739
• Update Time: 2025-06-13

(2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(2-ETHYLPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-2-ethyl-, (βR)-
• EN300-1831923
• CS-0353092
• AKOS015928058
• (r)-2-Amino-2-(2-ethylphenyl)ethan-1-ol
• 1213931-75-9
• (2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol

• Inchi： 1S/C10H15NO/c1-2-8-5-3-4-6-9(8)10(11)7-12/h3-6,10,12H,2,7,11H2,1H3/t10-/m0/s1
• InChI Key： BBVNQYQLXUWFCM-JTQLQIEISA-N
• SMILES： C(O)[C@H](N)C1=CC=CC=C1CC

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 307.4±27.0 °C(Predicted)
• pka: 12.52±0.10(Predicted)

Additional information on (2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol

Introduction to (2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol (CAS No. 1213931-75-9)

(2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol, with the CAS number 1213931-75-9, is a significant compound in the field of pharmaceutical chemistry. This chiral amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a stereogenic center at the second carbon atom, which is a crucial factor in determining its biological activity and interactions with biological targets.

The molecular structure of (2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol consists of an ethanolamine backbone substituted with a 2-ethylphenyl group at the amino position. This configuration imparts specific steric and electronic characteristics that make it a valuable intermediate in synthetic chemistry. The presence of the (R)-configuration at the stereogenic center enhances its potential as a building block for enantiomerically pure pharmaceuticals, where the spatial arrangement of atoms significantly influences biological efficacy and safety.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved pharmacological profiles compared to their racemic counterparts. The compound (2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol has been studied for its role in synthesizing novel therapeutic agents that target various diseases, including neurological disorders and inflammatory conditions. Its ability to serve as a precursor for more complex molecules makes it a promising candidate for further research and development.

One of the most compelling aspects of (2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that are more effective and have fewer side effects. The compound's structural features make it a suitable candidate for developing such inhibitors, particularly those targeting tyrosine kinases.

Recent advancements in computational chemistry have also highlighted the importance of (2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol in drug design. Molecular modeling studies have shown that this compound can interact with biological targets in specific ways, providing insights into its potential pharmacological activity. These studies have enabled researchers to optimize the compound's structure for better binding affinity and selectivity, thereby enhancing its therapeutic potential.

The synthesis of (2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. Traditional synthetic routes often involve chiral auxiliaries or catalysts to ensure the correct stereochemical outcome. However, recent developments in asymmetric catalysis have opened up new possibilities for more efficient and sustainable synthesis methods. These advancements not only improve the accessibility of the compound but also align with the growing emphasis on green chemistry principles.

In addition to its pharmaceutical applications, (2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol has shown promise in materials science. Its unique molecular structure allows it to be incorporated into polymers and other materials, where it can enhance properties such as biodegradability and mechanical strength. This dual functionality as both a pharmaceutical intermediate and a material component underscores its versatility and broad utility.

The future prospects for (2R)-2-amino-2-(2-ethylphenyl)ethan-1-ol are bright, with ongoing research exploring its potential in various fields. As our understanding of biological systems continues to expand, new opportunities for applying this compound will emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential and translating laboratory findings into tangible benefits for society.